Cas no 865247-86-5 (ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)
ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
- 3(2H)-Benzothiazoleacetic acid, 6-(aminosulfonyl)-2-[(3,4-dimethylbenzoyl)imino]-, ethyl ester
-
- Inchi: 1S/C20H21N3O5S2/c1-4-28-18(24)11-23-16-8-7-15(30(21,26)27)10-17(16)29-20(23)22-19(25)14-6-5-12(2)13(3)9-14/h5-10H,4,11H2,1-3H3,(H2,21,26,27)
- InChI Key: YNQUXNUQFXFLOF-UHFFFAOYSA-N
- SMILES: S1C2=CC(S(N)(=O)=O)=CC=C2N(CC(OCC)=O)C1=NC(=O)C1=CC=C(C)C(C)=C1
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 675.9±65.0 °C(Predicted)
- pka: 9.48±0.20(Predicted)
ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1366-2954-2μmol |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-5μmol |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-10μmol |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-20μmol |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-1mg |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-2mg |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-3mg |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-4mg |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-5mg |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1366-2954-10mg |
ethyl 2-[(2Z)-2-[(3,4-dimethylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate |
865247-86-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
Introduction to Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865247-86-5)
Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, a compound with the CAS number 865247-86-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including imino, sulfamoyl, and acetyl moieties, contributes to its unique chemical properties and reactivity. In recent years, such multifunctional compounds have been extensively studied for their applications in drug discovery and development.
The structure of Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is characterized by a benzothiazole core, which is a well-known scaffold in medicinal chemistry. Benzothiazole derivatives have been widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional substituents such as 3,4-dimethylbenzoyl and sulfamoyl groups enhances the compound's pharmacological profile by introducing specific interactions with biological targets. These modifications can influence the compound's solubility, bioavailability, and binding affinity.
In the realm of contemporary pharmaceutical research, Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has been investigated for its potential therapeutic applications. One of the most promising areas of research involves its use as an intermediate in the synthesis of novel bioactive molecules. The compound's versatile structure allows for further chemical modifications, enabling the development of derivatives with enhanced efficacy and reduced side effects. This flexibility makes it a valuable tool in the arsenal of medicinal chemists.
The synthesis of Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves a series of well-defined chemical transformations. The process typically begins with the preparation of the benzothiazole core through cyclization reactions. Subsequent steps include the introduction of the imino and sulfamoyl groups via condensation and sulfonation reactions, respectively. Finally, the acetyl moiety is incorporated through esterification. Each step is carefully optimized to ensure high yield and purity.
The pharmacological evaluation of Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammation and cancer progression. Notably, the compound has shown significant activity against certain cancer cell lines by inhibiting key signaling pathways. These findings underscore its potential as a lead compound for further drug development.
The use of computational methods has also played a crucial role in understanding the behavior of Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate. Molecular docking studies have been employed to predict its binding interactions with target proteins. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.
The future prospects for Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-y acetate are promising. Ongoing research aims to explore its therapeutic potential in vivo through preclinical studies. These studies will assess its efficacy and safety profile in animal models before moving on to human clinical trials. The compound's unique structure and demonstrated biological activity make it a compelling candidate for further investigation.
In conclusion, Ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino -6-sulfamoy l - 23 - dihydro -13 - benzothiaz ol - 31 acetate (CAS No. 865247 -86 -5) is a multifunctional compound with significant potential in pharmaceutical applications. Its complex structure and diverse functional groups make it a valuable intermediate in drug synthesis. The compound's promising biological activities have positioned it as a focus for ongoing research aimed at developing novel therapeutic agents.
865247-86-5 (ethyl 2-(2Z)-2-(3,4-dimethylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)